4-Chloro-3-(trifluoromethyl)benzylamine
Overview
Description
4-Chloro-3-(trifluoromethyl)benzylamine, commonly known as 4-CF3B, is an organic compound used in a variety of scientific and industrial applications. It is a colorless, volatile liquid with a strong, unpleasant odor and a boiling point of 54.2 °C. 4-CF3B is a highly reactive compound, and is used in a wide range of synthetic organic chemistry processes, including the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the production of fluoropolymers, dyes, and other specialty products.
Scientific Research Applications
Synthesis of Antiviral Agents
This compound may be used in the synthesis of antiviral agents such as 3′-[(3-trifluoromethyl-4-chloro)-benzylamino]-3′-deoxy-5′-O-triphenylmethyl-β-D-thymidine .
Drug Discovery
4-Chloro-3-(trifluoromethyl)benzylamine: is utilized in drug discovery, particularly in affinity ranking of fluorinated ligands by 19F NMR .
Synthesis of Benzamide Derivatives
It has been used in the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, which are important in medicinal chemistry .
Synthesis of Purines
The compound is involved in the preparation of 6-substituted purines, which have various biological activities .
Mechanism of Action
Target of Action
4-Chloro-3-(trifluoromethyl)benzylamine, also known as (4-Chloro-3-(trifluoromethyl)phenyl)methanamine, is an organic compound It is often used as a building block in the synthesis of various pharmaceuticals .
Mode of Action
It’s worth noting that the mode of action of a compound can vary depending on the specific biochemical context in which it is used .
Biochemical Pathways
As a building block in pharmaceutical synthesis, it may be involved in a variety of biochemical reactions depending on the specific compounds it is used to create .
Pharmacokinetics
These properties would be crucial in determining the bioavailability of the compound .
Result of Action
As a building block in pharmaceutical synthesis, its effects would largely depend on the specific compounds it is used to create .
Action Environment
Factors such as temperature, ph, and the presence of other compounds could potentially influence its stability and efficacy .
properties
IUPAC Name |
[4-chloro-3-(trifluoromethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClF3N/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3H,4,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRHQOQMNBVOXCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70211101 |
Source
|
| Record name | Benzenemethanamine, 4-chloro-3-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70211101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62039-92-3 |
Source
|
| Record name | Benzenemethanamine, 4-chloro-3-(trifluoromethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062039923 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenemethanamine, 4-chloro-3-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70211101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloro-3-(trifluoromethyl)benzylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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